Cas no 915923-94-3 (1-1-(2-methoxyethyl)piperidin-3-yl-N-methylmethanamine)

• Product Name: 1-1-(2-methoxyethyl)piperidin-3-yl-N-methylmethanamine
• CAS No: 915923-94-3
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• MDL: MFCD08691460
• CID: 879869
• PubChem ID: 43811472
• Update Time: 2025-05-20

1-1-(2-methoxyethyl)piperidin-3-yl-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-(2-Methoxyethyl)piperidin-3-yl)-N-methylmethanamine
• 1-[1-(2-methoxyethyl)piperidin-3-yl]-N-methylmethanamine
• 1-[1-(2-methoxyethyl)piperidin-3-yl]-N-methylmethanamine(SALTDATA: FREE)
• AKOS000505590
• DTXSID70656492
• SB42672
• AKOS017415790
• MFCD08691460
• 1-[1-(2-Methoxyethyl)-3-piperidinyl]-N-methylmethanamine
• CHEMBRDG-BB 4009639
• 915923-94-3
• 1-1-(2-methoxyethyl)piperidin-3-yl-N-methylmethanamine

• MDL： MFCD08691460
• Inchi： 1S/C10H22N2O/c1-11-8-10-4-3-5-12(9-10)6-7-13-2/h10-11H,3-9H2,1-2H3
• InChI Key： PJCPPFOHZHGUJK-UHFFFAOYSA-N
• SMILES： O(C)CCN1CCCC(CNC)C1

Computed Properties

• Exact Mass: 186.17300
• Monoisotopic Mass: 186.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5A^2
• XLogP3: 0.4

Experimental Properties

• Density: 0.911
• Boiling Point: 240.4°C at 760 mmHg
• Flash Point: 99.2°C
• Refractive Index: 1.453
• PSA: 24.50000
• LogP: 0.89300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-1-(2-methoxyethyl)piperidin-3-yl-N-methylmethanamine

Introduction to 1-1-(2-methoxyethyl)piperidin-3-yl-N-methylmethanamine (CAS No. 915923-94-3)

1-1-(2-methoxyethyl)piperidin-3-yl-N-methylmethanamine, with the CAS number 915923-94-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique structure of 1-1-(2-methoxyethyl)piperidin-3-yl-N-methylmethanamine makes it a promising candidate for various pharmacological studies, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

The chemical structure of 1-1-(2-methoxyethyl)piperidin-3-yl-N-methylmethanamine consists of a piperidine ring substituted with a 2-methoxyethyl group and an N-methylmethanamine moiety. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, lipophilicity, and stability. These properties are crucial for optimizing the compound's pharmacokinetic profile and enhancing its bioavailability when administered as a potential therapeutic agent.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 1-1-(2-methoxyethyl)piperidin-3-yl-N-methylmethanamine. Studies have shown that this compound exhibits significant activity in modulating various neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters play critical roles in regulating mood, cognition, and motor function, making 1-1-(2-methoxyethyl)piperidin-3-yl-N-methylmethanamine a potential candidate for the treatment of neurological disorders such as Parkinson's disease, depression, and anxiety disorders.

Beyond its neuropharmacological effects, 1-1-(2-methoxyethyl)piperidin-3-yl-N-methylmethanamine has also been investigated for its potential in metabolic diseases. Research has demonstrated that this compound can influence glucose metabolism and insulin sensitivity, suggesting its potential use in the management of type 2 diabetes and related metabolic syndromes. The ability to modulate multiple physiological pathways makes 1-1-(2-methoxyethyl)piperidin-3-yl-N-methylmethanamine a versatile compound with broad therapeutic potential.

The development of 1-1-(2-methoxyethyl)piperidin-3-yl-N-methylmethanamine as a therapeutic agent involves rigorous preclinical and clinical studies to ensure its safety and efficacy. Preclinical studies have focused on evaluating the pharmacokinetics, pharmacodynamics, and toxicological profile of the compound. These studies have provided valuable insights into the optimal dosing regimens and administration routes for maximizing therapeutic benefits while minimizing adverse effects.

Clinical trials are currently underway to assess the safety and efficacy of 1-1-(2-methoxyethyl)piperidin-3-yl-N-methylmethanamine in human subjects. Early-phase trials have shown promising results, with the compound demonstrating favorable safety profiles and preliminary evidence of efficacy in treating targeted conditions. Ongoing research aims to further elucidate the mechanisms of action and optimize the therapeutic potential of this compound.

In addition to its therapeutic applications, 1-1-(2-methoxyethyl)piperidin-3-yl-N-methylmethanamine is also being explored for its use as a research tool in academic and industrial laboratories. Its unique chemical properties make it a valuable reagent for studying neurotransmitter systems and developing new drug candidates. The ability to modulate specific biological pathways provides researchers with a powerful tool for advancing our understanding of complex diseases and developing novel treatments.

The synthesis of 1-1-(2-methoxyethyl)piperidin-3-yl-N-methylmethanamine involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic chemistry have led to the development of efficient methods for producing this compound on both laboratory and industrial scales. These methods are crucial for meeting the growing demand for high-quality materials in both research and clinical settings.

In conclusion, 1-1-(2-methoxyethyl)piperidin-3-yl-N-methylmethanamine (CAS No. 915923-94-3) is a promising compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for treating neurological disorders, metabolic diseases, and other conditions. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for future advancements in drug development.